Cas no 864876-78-8 (Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH)

• Product Name: Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH
• CAS No: 864876-78-8
• MF: C₃₀H₃₁NO₇
• MW: 517.569648981094
• CID: 6789244
• PubChem ID: 155904571
• Update Time: 2025-05-20

Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH Chemical and Physical Properties

Names and Identifiers

• E70797
• MFCD08457856
• 864876-78-8
• 3-[4-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]oxymethyl]phenoxy]propanoic acid
• (S)-3-(4-(((2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylbutanoyl)oxy)methyl)phenoxy)propanoic acid
• FMOC-L-VAL-O-CH2-PH-OCH2-CH2-COOH
• Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH

• Inchi： 1S/C30H31NO7/c1-19(2)28(29(34)37-17-20-11-13-21(14-12-20)36-16-15-27(32)33)31-30(35)38-18-26-24-9-5-3-7-22(24)23-8-4-6-10-25(23)26/h3-14,19,26,28H,15-18H2,1-2H3,(H,31,35)(H,32,33)/t28-/m0/s1
• InChI Key： BTHCVJXSGVIYEO-NDEPHWFRSA-N
• SMILES： O(C(N[C@H](C(=O)OCC1C=CC(=CC=1)OCCC(=O)O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 517.21005233g/mol
• Monoisotopic Mass: 517.21005233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 111Ų

Additional information on Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH

Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH: A Comprehensive Overview

Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH, also known by its CAS number 864876-78-8, is a complex organic compound with significant applications in the fields of chemistry and biochemistry. This compound is a derivative of the amino acid valine, which is one of the essential amino acids required for human health. The structure of Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH incorporates several functional groups, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a phenyl group, and a carboxylic acid moiety, making it highly versatile for various chemical and biological applications.

The Fmoc group is commonly used in peptide synthesis to protect the amino terminus of amino acids during solid-phase synthesis. This protecting group is particularly advantageous due to its stability under basic conditions and its ability to be easily removed under acidic conditions, such as those involving trifluoroacetic acid (TFA). The presence of the phenyl group in Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH adds to its hydrophobicity, which can be beneficial in certain drug delivery systems or as a component in lipid-like molecules.

Recent studies have highlighted the potential of Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH in the development of novel drug delivery systems. Researchers have explored its ability to form self-assembled structures, such as micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. These findings suggest that this compound could play a crucial role in advancing targeted drug delivery technologies, particularly in the treatment of cancer and other chronic diseases.

In addition to its role in drug delivery, Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH has been investigated for its potential in bioconjugation chemistry. The carboxylic acid group at the terminal end of the molecule can be activated for coupling reactions with various biomolecules, such as proteins or nucleic acids. This property makes it an attractive candidate for the development of bioconjugates with enhanced stability and functionality.

The synthesis of Fmoc-L-Val-O-CH2-Ph-OCH2-CH2-COOH involves a multi-step process that typically begins with the protection of L-valine using the Fmoc group. Subsequent steps involve the introduction of the phenyl group and the carboxylic acid moiety through carefully designed chemical reactions. The optimization of these steps is critical to ensure high yields and purity, which are essential for its intended applications.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of Fmoc-L-val-o-ch₂-ph-o-ch₂-ch₂-cooh. These studies are crucial for understanding its potential impact on ecosystems and human health when used in large-scale applications. Initial findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully assess its environmental footprint.

In conclusion, Fmoc-L-val-o-ch₂-ph-o-ch₂-ch₂-cooh, with its unique structural features and diverse functional groups, represents a valuable tool in modern chemistry and biochemistry. Its applications span from peptide synthesis to drug delivery systems and bioconjugation chemistry, making it a subject of ongoing research interest. As advancements continue to be made in these fields, this compound is poised to play an increasingly important role in both academic and industrial settings.